Cas no 86562-72-3 (1,2,3-Butanetriol, 3-methyl-, (S)-)

1,2,3-Butanetriol, 3-methyl-, (S)- structure
86562-72-3 structure
Product Name:1,2,3-Butanetriol, 3-methyl-, (S)-
CAS No:86562-72-3
MF:C5H12O3
MW:120.146982192993
CID:661339
PubChem ID:13044597
Update Time:2025-04-19

1,2,3-Butanetriol, 3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Butanetriol, 3-methyl-, (S)-
    • 86562-72-3
    • (2S)-3-Methylbutane-1,2,3-triol
    • DTXSID10516142
    • SCHEMBL4752268
    • Inchi: 1S/C5H12O3/c1-5(2,8)4(7)3-6/h4,6-8H,3H2,1-2H3/t4-/m0/s1
    • InChI Key: QFZITDCVRJQLMZ-BYPYZUCNSA-N
    • SMILES: OC(C)(C)[C@H](CO)O

Computed Properties

  • Exact Mass: 120.078644241g/mol
  • Monoisotopic Mass: 120.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 70.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 60.7Ų
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